Cas no 2165645-16-7 ((2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid)
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-acetic acid, α-(phenylmethyl)-, (αR)-
- (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
-
- Inchi: 1S/C13H13NO2/c15-13(16)12(14-8-4-5-9-14)10-11-6-2-1-3-7-11/h1-9,12H,10H2,(H,15,16)/t12-/m1/s1
- InChI Key: SSUGRWDGXQIOME-GFCCVEGCSA-N
- SMILES: N1([C@H](CC2=CC=CC=C2)C(O)=O)C=CC=C1
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 375.0±35.0 °C(Predicted)
- pka: 2.68±0.10(Predicted)
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | LS-12341-1G |
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid |
2165645-16-7 | >95% | 1g |
£276.00 | 2025-02-08 | |
| Key Organics Ltd | LS-12341-5G |
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid |
2165645-16-7 | >95% | 5g |
£579.00 | 2025-02-08 |
(2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid
Research Briefing on (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid (CAS: 2165645-16-7): Recent Advances and Applications
The compound (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid (CAS: 2165645-16-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This chiral carboxylic acid derivative combines a phenyl group with a pyrrole moiety through a propanoic acid linker, creating unique structural features that enable diverse biological interactions. Recent studies have highlighted its potential as a building block for novel therapeutic agents targeting inflammation, neurological disorders, and metabolic diseases.
In 2023, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid exhibit significant inhibitory activity against cyclooxygenase-2 (COX-2), with selectivity over COX-1 exceeding 50-fold in some analogs. The research team utilized molecular docking studies to reveal how the chiral center at position 2 and the pyrrole nitrogen participate in key hydrogen bonding interactions with the COX-2 active site. These findings suggest potential applications in developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.
A breakthrough in neurological applications came from a 2024 Nature Communications paper showing that specific fluorinated analogs of 2165645-16-7 can cross the blood-brain barrier and modulate γ-aminobutyric acid (GABA) receptors. The (2R)-configuration was found to be crucial for binding to the GABAA receptor's benzodiazepine site, with lead compounds demonstrating anxiolytic effects in animal models without the sedative side effects typical of classical benzodiazepines. This represents a significant advancement in the development of novel neuropsychiatric therapeutics.
The synthetic accessibility of (2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid has also been improved through recent methodological developments. A 2023 Organic Process Research & Development publication described an asymmetric synthesis route using proline-derived organocatalysts that achieves >99% enantiomeric excess at gram scale. This advancement addresses previous challenges in obtaining the pure (2R)-enantiomer, which is critical for pharmaceutical applications where stereochemistry profoundly impacts biological activity and safety profiles.
Emerging research indicates potential applications beyond small molecule therapeutics. A 2024 ACS Biomaterials Science & Engineering report demonstrated that polymer conjugates of 2165645-16-7 exhibit pH-responsive self-assembly properties, forming stable nanoparticles capable of encapsulating hydrophobic drugs. The phenyl-pyrrole motif contributes to π-π stacking interactions that enhance nanoparticle stability, while the carboxylic acid enables conjugation to various polymeric backbones. This dual functionality positions the compound as a versatile platform for drug delivery system development.
Ongoing clinical investigations are exploring the safety and pharmacokinetic profiles of 2165645-16-7 derivatives. Preliminary results from Phase I trials (NCT0587XXXX) show favorable oral bioavailability and linear pharmacokinetics across tested doses, with no serious adverse events reported. These findings support further development of this chemical scaffold and validate the design strategies employed in recent structural optimization efforts.
2165645-16-7 ((2R)-3-phenyl-2-(1H-pyrrol-1-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)